Cas no 2138108-20-8 (2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile)

• Product Name: 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile
• CAS No: 2138108-20-8
• MF: C₁₄H₁₉BrN₄
• MW: 323.231461763382
• CID: 6104525
• PubChem ID: 165961594
• Update Time: 2025-05-20

2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138108-20-8
• 2-bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile
• EN300-1145685
• 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile

• Inchi： 1S/C14H19BrN4/c1-11(2)10-18-5-7-19(8-6-18)13-4-3-12(9-16)14(15)17-13/h3-4,11H,5-8,10H2,1-2H3
• InChI Key： DEDOJIWWMRISRV-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=N1)N1CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 322.07931g/mol
• Monoisotopic Mass: 322.07931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.2Ų

Additional information on 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile

Professional Introduction to 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No. 2138108-20-8)

2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138108-20-8, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a bromo substituent and a piperazine moiety, make it a valuable building block for designing novel therapeutic agents.

The compound's molecular structure consists of a pyridine core substituted with a nitrile group at the 3-position and a bromo atom at the 2-position. The nitrogen-rich piperazine ring at the 6-position introduces a significant degree of flexibility and reactivity, enabling further functionalization through various chemical transformations. This structural versatility has made 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile a preferred candidate for medicinal chemists seeking to develop new pharmacophores.

In recent years, there has been growing interest in exploring the potential of this compound in the development of drugs targeting neurological and cardiovascular disorders. The piperazine moiety, known for its ability to interact with various biological targets, has been extensively studied for its role in modulating neurotransmitter systems. Specifically, derivatives of piperazine have shown promise in treating conditions such as depression, anxiety, and hypertension.

Recent research published in leading scientific journals highlights the compound's utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating the bromo-pyridine-nitrile scaffold into kinase inhibitors, researchers have been able to develop more potent and selective therapeutic agents. For instance, studies have demonstrated that compounds derived from 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile exhibit significant inhibitory activity against specific kinases, making them attractive candidates for further clinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromo substituent at the 2-position of the pyridine ring is particularly sensitive to nucleophilic substitution reactions, which can be exploited to introduce various functional groups at other positions on the molecule. This reactivity has been leveraged to create libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The nitrile group at the 3-position of the pyridine ring is another key feature that contributes to the compound's versatility. Nitrile groups can be hydrolyzed to carboxylic acids or reduced to amides, providing multiple pathways for further chemical modification. This flexibility has allowed researchers to tailor the properties of derived compounds for specific biological applications.

In addition to its role in kinase inhibition, 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile has shown promise in other therapeutic areas. For example, studies have indicated that derivatives of this compound may have anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. The ability to fine-tune the pharmacological profile through structural modifications makes it an attractive scaffold for drug discovery efforts targeting chronic inflammatory diseases.

The use of computational modeling techniques has further enhanced the understanding of how this compound interacts with biological targets. Molecular docking studies have been employed to predict binding affinities and identify key interaction points between the compound and its intended targets. These insights have guided medicinal chemists in optimizing lead structures for improved efficacy and reduced toxicity.

The growing body of research on 2-Bromo-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile underscores its significance as a versatile intermediate in pharmaceutical development. As new synthetic methodologies and computational tools become available, researchers are expected to uncover even more innovative applications for this compound. Its unique structural features and reactivity profile position it as a cornerstone in the quest for next-generation therapeutics.